2-Cyano-4-methoxybenzaldehyde
Overview
Description
2-Cyano-4-methoxybenzaldehyde, also known as 2-formyl-5-methoxybenzonitrile, is a chemical compound with the molecular formula C9H7NO2 and a molecular weight of 161.16 .
Molecular Structure Analysis
The SMILES string for this compound is COc1cc(ccc1C=O)C#N . The InChI code is 1S/C9H7NO2/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4,6H,1H3 .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 1.2±0.1 g/cm3, a boiling point of 318.2±32.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has a molar refractivity of 42.7±0.4 cm3, a polar surface area of 50 Å2, and a molar volume of 135.9±5.0 cm3 .Scientific Research Applications
Synthesis and Polymer Chemistry
- Unsaturated Cyano-Substituted Homo- and Copolyesters: 2-Cyano-4-methoxybenzaldehyde derivatives have been used in the synthesis of unsaturated cyano-substituted homo- and copolyesters. These polyesters exhibit higher hydrophilicity and solubility in certain organic solvents compared to reference polyesters, and the crosslinked polymers obtained show remarkable thermal stability (Mikroyannidis, 1995).
Organic Synthesis and Chemical Reactions
- Knoevenagel Reaction: Substituted 2-hydroxybenzaldehydes, including this compound, react with ethyl cyanoacetate to form various compounds, demonstrating the compound's utility in organic synthesis (Yasuda & Midorikawa, 1966).
- Synthesis of 2-(4-Methoxyphenyl)benzo[d]thiazole: This compound was synthesized using this compound derivatives under specific conditions, highlighting its use in the synthesis of complex organic molecules (Arslan & Algül, 2007).
Antimicrobial and Antifungal Properties
- Antiaflatoxigenic and Antimicrobial Activities: Derivatives of this compound, particularly 2-Hydroxy-4-methoxybenzaldehyde, have shown significant antimicrobial properties, as well as antiaflatoxigenic potency against Aspergillus flavus, indicating potential in food safety and preservation (Harohally et al., 2017).
Miscellaneous Applications
- Electrochemical Reactions: 4-Methoxybenzaldehyde derivatives have been used in electrochemical reactions, demonstrating the compound's utility in green chemistry and sustainable processes (Sherbo et al., 2018).
- Vibrational Dynamics Studies: The dynamics of 2-methoxybenzaldehyde, a related compound, have been investigated through spectroscopic studies, providing insights into the molecular behavior of such compounds (Ribeiro-Claro et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Cyano-4-methoxybenzaldehyde are currently unknown. This compound is a chemical intermediate and is often used in the synthesis of other compounds . Therefore, its targets would largely depend on the final compound it is used to synthesize.
Biochemical Pathways
As a chemical intermediate, this compound can be involved in various biochemical pathways, depending on the final compound it is used to synthesize. For instance, it can be used in the synthesis of certain pharmaceuticals .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its stability can be affected by temperature, as it should be stored under inert gas (nitrogen or Argon) at 2-8°C .
Properties
IUPAC Name |
2-formyl-5-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-12-9-3-2-7(6-11)8(4-9)5-10/h2-4,6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEDMRUNNPUDXOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676372 | |
Record name | 2-Formyl-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21962-47-0 | |
Record name | 2-Formyl-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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